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Compound of Interest

Compound Name: Eniclobrate
CAS No.: 60662-18-2
Cat. No.: B10781295
Get Quote
. J

Core Physicochemical Profile

Before preparing solutions, it is critical to understand the structural vulnerabilities of
Eniclobrate. This compound is a diphenylmethane derivative containing a labile ester linkage
connecting a carboxylic acid moiety to a nicotinyl alcohol group. This ester bond is the primary
site of instability.
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Property Specification Critical Implication
CAS Number 81126-88-7 Verification of identity.[1]
Calculation of molarity (
Molecular Weight 409.91 g/mol
).
DMSO (>25 mg/mL), Ethanol ) ) )
- Hydrophobic. Requires organic
Solubility (>25 mg/mL), Water (<1
solvent for stock.
mg/mL)
) ) High Hydrolysis Risk.
) ) Ester Bond (Butanoic acid ) )
Labile Motif o o Susceptible to moisture-
derivative + Nicotinyl alcohol) )
induced cleavage.
] S Stock solutions in DMSO wiill
o Moderate (Solid), High (in )
Hygroscopicity absorb atmospheric water,

DMSO solution)

accelerating hydrolysis.

Protocol: Preparation of Ultra-Stable Stock

Solutions

To maximize shelf-life, you must mitigate the three vectors of degradation: Hydrolysis

(Moisture), Oxidation, and Thermal Kinetic Energy.

Step-by-Step Workflow

e Solvent Selection: Use Anhydrous DMSO (Dimethyl Sulfoxide), Grade

99.9%.

o Why? DMSO has high solubilizing power and low volatility. However, standard DMSO is

hygroscopic. Using anhydrous grade packed under argon/nitrogen is non-negotiable for

long-term storage.

» Weighing & Dissolution:

o Weigh Eniclobrate powder quickly to minimize exposure to humid air.
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o Dissolve to a concentration of 10 mM to 50 mM. Higher concentrations are generally more
stable (molecular crowding reduces solvent interaction relative to solute mass) but ensure
you do not exceed solubility limits (approx. 60 mM).

e Aliquotting (The "Single-Use" Rule):
o Do not store the bulk stock in one bottle.
o Aliquot into small, amber glass vials (e.g., 50

L - 200
L per vial).

o Why? Repeated freeze-thaw cycles cause condensation to form inside the cap,
introducing water into the stock.

o Storage:
o Store at -20°C or -80°C.
o Use a sealed container with desiccant (e.g., silica gel packets) in the freezer box.

Mechanism of Instability: The Hydrolysis Pathway

Understanding how Eniclobrate degrades allows for better troubleshooting. The primary
degradation pathway is the hydrolysis of the ester bond, yielding the free acid and nicotinyl

alcohol.
H20
(Moisture/Hygroscopic DMSO)
. Degradant A:
Nucleophilic Attack 2-(4-(4-chlorobenzyl)phenoxy)
jm——————— - Bond Cleavage -2-methylbutanoic acid
Eniclobrate Slow Step »_ | Tetrahedral

(Intact Ester) ! Intermediate } Leaving Group
""""" ! Degradant B:
Nicotinyl Alcohol
(3-Pyridinylmethanol)
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Figure 1: The hydrolysis mechanism of Eniclobrate. Water acts as a nucleophile attacking the
ester carbonyl, resulting in irreversible cleavage.

Troubleshooting & FAQs
Category 1: Precipitation & Solubility

Q: | thawed my Eniclobrate stock (10 mM in DMSO), and | see a white precipitate. Is it ruined?

o Diagnosis: This is likely "Cold-Shock Precipitation." DMSO freezes at 19°C. When thawing,
the solid DMSO melts, but the solute (Eniclobrate) may remain crystallized if the
temperature transition is uneven.

e Solution:

Warm the vial to 37°C in a water bath for 5-10 minutes.

[¢]

[e]

Vortex vigorously for 30 seconds.

[e]

Inspect under light.[2] If clear, the compound is recovered.

o

Note: If precipitate remains after heating, moisture may have entered, causing the less-
soluble hydrolysis product (the free acid) to crash out. In this case, verify purity via HPLC.

Q: Can | make a stock solution in water or PBS?
o Answer:No. Eniclobrate is highly lipophilic.

e Reasoning: Attempting to dissolve it directly in aqueous buffer will result in a suspension, not
a solution. This leads to inconsistent dosing.

e Protocol: Dissolve in DMSO first (Stock), then dilute into the aqueous medium (Working
Solution) immediately prior to use. Keep the final DMSO concentration <0.1% to avoid
vehicle toxicity in cells.

Category 2: Degradation & Purity
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Q: My stock solution has turned slightly yellow over 6 months. Is it safe to use?

o Diagnosis: Color change often indicates oxidation of the pyridine ring or the
diphenylmethane structure, or the formation of Nicotinyl alcohol (which can oxidize to
Nicotinic acid derivatives).

e Action:
o Do not use for critical quantitative experiments (e.g., IC50 determination).
o Run a quick LC-MS or HPLC check.

o If purity is <95%, discard. The degradation products (Nicotinyl alcohol) are biologically
active (vasodilators) and will confound your data.

Q: How long can | keep the stock at -20°C?
e Guideline:
o Solid Powder: 2 years (if desiccated).
o DMSO Stock (Anhydrous): 6 months.
o DMSO Stock (Opened frequently): 1 month.

» Self-Validation: If you observe a retention time shift in HPLC from the parent peak to a more
polar peak (earlier elution), hydrolysis has occurred.

Category 3: Experimental Application

Q: I am doing a 24-hour cell culture incubation. Will Eniclobrate degrade in the media?
o Answer: Yes, but at a predictable rate.
» Mitigation:

o Culture media (pH 7.4) contains water, driving hydrolysis.

o Half-life estimation: Esters typically have a half-life of hours to days in pH 7.4 at 37°C.
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o Protocol: Refresh the media containing the drug every 12—24 hours if the experiment lasts
longer than 24 hours. This ensures a constant concentration of the intact drug.

Diagnostic Workflow: Stock Solution Integrity

Use this decision tree to determine if your current stock solution is viable.

Inspect Stock Solution
(Visual Check)

Visible Precipitate?
No ( Heat to 37°C & Vortex )
Solution Clears?

Yes No (Precipitate Persists)

( Run HPLC/LC-MS )
Purity > 95%?

No Yes

Color Change?
(Yellowing)

No Yes

DISCARD Safe to Use

(Irreversible Degradation) (Proceed to Dilution)
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Figure 2: Decision matrix for evaluating Eniclobrate stock solution viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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